Cas no 58577-08-5 (2-amino-2-methylpentanenitrile)

• Product Name: 2-amino-2-methylpentanenitrile
• CAS No: 58577-08-5
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD09815416
• CID: 1611945
• PubChem ID: 208880
• Update Time: 2025-04-21

2-amino-2-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methylpentanenitrile
• pentanenitrile, 2-amino-2-methyl-
• SCHEMBL6551648
• AKOS000156543
• 58577-08-5
• rac-2-amino-2-methylpentanenitrile
• rac-2-amino-2-methylpentanonitrile
• DTXSID30886273
• CS-0233055
• MFCD09815416
• AKOS022474825
• EN300-130447

• MDL： MFCD09815416
• Inchi： 1S/C6H12N2/c1-3-4-6(2,8)5-7/h3-4,8H2,1-2H3
• InChI Key： GAVGQLYTJJGLTH-UHFFFAOYSA-N
• SMILES： NC(C#N)(C)CCC

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 181.2±23.0 °C at 760 mmHg
• Flash Point: 63.4±22.6 °C
• PSA: 49.81
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

2-amino-2-methylpentanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles